Cas no 1351644-74-0 (2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(3-chloro-4-fluorophenyl)acetamide)

• Product Name: 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(3-chloro-4-fluorophenyl)acetamide
• CAS No: 1351644-74-0
• MF: C₁₆H₁₃ClFN₃OS
• MW: 349.810324430466
• CID: 6554331
• Update Time: 2025-10-24

2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(3-chloro-4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(3-chloro-4-fluorophenyl)acetamide
• 2-[1,3-benzothiazol-2-yl(methyl)amino]-N-(3-chloro-4-fluorophenyl)acetamide

• Inchi： 1S/C16H13ClFN3OS/c1-21(16-20-13-4-2-3-5-14(13)23-16)9-15(22)19-10-6-7-12(18)11(17)8-10/h2-8H,9H2,1H3,(H,19,22)
• InChI Key： NOBQGVUMXDCKKX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)CN(C1=NC2=CC=CC=C2S1)C

Additional information on 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(3-chloro-4-fluorophenyl)acetamide

Professional Introduction to Compound with CAS No. 1351644-74-0 and Product Name: 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(3-chloro-4-fluorophenyl)acetamide

The compound in question, identified by the CAS No. 1351644-74-0, is a sophisticated organic molecule with a rich structural framework. Its product name, 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(3-chloro-4-fluorophenyl)acetamide, highlights its intricate chemical composition, which includes key functional groups such as benzothiazole, amine, and fluoro-substituted aromatic rings. This compound has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development.

The benzothiazole moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to interact with various biological targets. In particular, the 1,3-benzothiazol-2-yl part of the structure suggests a scaffold that can modulate enzyme activity and receptor binding. Recent studies have demonstrated that benzothiazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the (methyl)amino group further enhances the compound's potential as a pharmacological agent by contributing to its solubility and bioavailability.

The N-(3-chloro-4-fluorophenyl)acetamide moiety adds another layer of complexity to the molecule. The chloro and fluoro substituents on the phenyl ring are known to improve metabolic stability and binding affinity to biological targets. This particular arrangement has been explored in several high-throughput screening campaigns aimed at identifying novel therapeutic agents. The combination of these structural elements makes this compound a promising candidate for further investigation in the quest for new treatments.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been performed on this molecule to evaluate its potential interaction with various protein targets. Preliminary results suggest that it may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways. These findings are particularly exciting given the growing interest in targeted therapy approaches.

In addition to its potential as a standalone therapeutic agent, this compound may also serve as a valuable building block for more complex drug candidates. The modular nature of its structure allows for facile modifications at multiple positions, enabling chemists to fine-tune its properties for specific applications. For instance, replacing the acetamide group with other functionalized amides could alter its pharmacokinetic profile or enhance its binding affinity to certain receptors.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazole core. Additionally, protecting group strategies are often necessary to prevent unwanted side reactions during the synthesis process. The successful preparation of this compound underscores the growing sophistication of synthetic organic chemistry and its ability to produce complex molecules with high precision.

As research in this area continues to evolve, new methodologies for drug discovery are being developed that leverage cutting-edge technologies such as artificial intelligence and machine learning. These tools can accelerate the identification of promising candidates like this one by analyzing vast datasets and predicting their biological activity with remarkable accuracy. The integration of computational methods into drug development pipelines is transforming how new therapies are discovered and brought to market.

The potential applications of this compound extend beyond oncology and inflammation research. Its unique structural features make it a versatile scaffold that could be adapted for use in other therapeutic areas, such as neurodegenerative diseases or infectious disorders. Further preclinical studies are warranted to fully elucidate its therapeutic potential and safety profile before it can be considered for human trials.

In conclusion, the compound with CAS No. 1351644-74-0 and product name 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(3-chloro-4-fluorophenyl)acetamide represents a significant advancement in pharmaceutical research. Its complex structure and promising biological activities make it an attractive candidate for further investigation. With ongoing research and development efforts aimed at optimizing its properties and exploring new applications, this molecule holds great promise for contributing to future medical breakthroughs.